4-methoxy-6-{4-[(pyridin-2-yl)methyl]piperazin-1-yl}pyrimidine

Specification

• CAS No.: 2177555-12-1
• Molecular Formula: C15H19N5O
• Molecular Weight: 285.34 g/mol
• IUPAC Name: 4-methoxy-6-[4-(pyridin-2-ylmethyl)piperazin-1-yl]pyrimidine
• Standard InChI: InChI=1S/C15H19N5O/c1-21-15-10-14(17-12-18-15)20-8-6-19(7-9-20)11-13-4-2-3-5-16-13/h2-5,10,12H,6-9,11H2,1H3
• Standard InChI Key: GQWQPIGUYNTGTL-UHFFFAOYSA-N
• SMILES: COC1=NC=NC(=C1)N2CCN(CC2)CC3=CC=CC=N3
• Canonical SMILES: COC1=NC=NC(=C1)N2CCN(CC2)CC3=CC=CC=N3

Introduction

4-Methoxy-6-{4-[(pyridin-2-yl)methyl]piperazin-1-yl}pyrimidine is a complex organic compound with a molecular formula of C15H19N5O. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities and applications in pharmaceuticals. The compound's structure includes a pyrimidine ring substituted with a methoxy group and a piperazine ring connected to a pyridine moiety.

Synthesis and Preparation

The synthesis of 4-Methoxy-6-{4-[(pyridin-2-yl)methyl]piperazin-1-yl}pyrimidine typically involves multi-step reactions starting from basic pyrimidine and piperazine precursors. The process may include nucleophilic substitution reactions to introduce the methoxy and pyridin-2-ylmethyl groups onto the pyrimidine and piperazine rings, respectively.

Biological Activity and Potential Applications

While specific biological activity data for 4-Methoxy-6-{4-[(pyridin-2-yl)methyl]piperazin-1-yl}pyrimidine is limited, compounds with similar structures have shown promise in various therapeutic areas. Pyrimidine derivatives are known for their roles in inhibiting enzymes, interacting with receptors, and exhibiting antimicrobial properties. The presence of a piperazine ring linked to a pyridine moiety may enhance the compound's ability to interact with biological targets, potentially leading to applications in treating neurological disorders or acting as modulators in signaling pathways.

Research Findings and Future Directions

Research on pyrimidine derivatives often focuses on their structure-activity relationships, which can guide the design of new compounds with improved efficacy and specificity. For 4-Methoxy-6-{4-[(pyridin-2-yl)methyl]piperazin-1-yl}pyrimidine, future studies could explore its pharmacokinetic properties, toxicity profiles, and potential therapeutic applications through in vitro and in vivo models.